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Compound of Interest

Compound Name: 3-amino-N-ethylphthalimide

Cat. No.: B15211942

A Note on Isomer Specificity: This technical guide focuses on 4-amino-N-ethylphthalimide (CAS
Number: 55080-55-2). The requested compound, 3-amino-N-ethylphthalimide, is not readily
found in established chemical literature and databases. It is presumed that the more common
and well-documented 4-amino isomer is the intended subject of interest for research and
development professionals.

This document provides a comprehensive overview of 4-amino-N-ethylphthalimide, including its
chemical structure, physicochemical properties, synthesis protocols, and known applications.
The information is tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

4-amino-N-ethylphthalimide is an aromatic imide featuring a primary amine group on the
phthaloyl ring and an ethyl substituent on the imide nitrogen.

Chemical Structure:
CAS Number: 55080-55-2[1]
Synonyms: 5-Amino-2-ethylisoindoline-1,3-dione, 5-Amino-2-ethyl-isoindole-1,3-dione[1]

Physicochemical and Computed Properties

The key properties of 4-amino-N-ethylphthalimide are summarized in the table below, providing
essential data for experimental design and computational modeling.
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Property Value Reference(s)
Molecular Formula C10H10N202 [1]
Molecular Weight 190.20 g/mol [1]
Melting Point 172 °C [1]
Density (Predicted) 1.335 + 0.06 g/cm?3 [1]
XLogP3 (Computed) 1.4 [1]
:’:s;l:;gical Polar Surface Area 63.4 A2 o
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p 3 s
Rotatable Bond Count 1 [1]

Spectroscopic Data

While precise, experimentally verified spectra for 4-amino-N-ethylphthalimide are not readily
available in public literature, the expected characteristic signals based on its structure and data
from analogous compounds are described below. Spectroscopic analysis is crucial for structure
confirmation and purity assessment.[2][3]

3.1 Infrared (IR) Spectroscopy The IR spectrum of a cyclic imide like 4-amino-N-
ethylphthalimide is expected to show characteristic absorption bands for its functional groups.

[4]

e N-H Stretching: The primary amine (NHz2) group will typically exhibit symmetric and
asymmetric stretching vibrations in the region of 3300-3500 cm~1.

e C-H Stretching: Aromatic C-H stretches are expected just above 3000 cm~1, while aliphatic
C-H stretches from the ethyl group will appear just below 3000 cm~1.[5]

e C=0 Stretching: Cyclic imides characteristically show two carbonyl stretching bands. These
are typically found between 1790-1735 cm~* and 1750-1680 cm~1.[4]
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e C=C Stretching: Aromatic ring C=C stretching vibrations usually occur in the 1400-1600 cm~1
region.[5]

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

e IH NMR: The proton NMR spectrum would provide distinct signals for the ethyl protons (a
quartet for the -CH2- group and a triplet for the -CHs group) and signals in the aromatic
region for the protons on the phthalimide ring. The chemical shifts of the aromatic protons
would be influenced by the electron-donating amino group. The amine protons would likely
appear as a broad singlet.

e 13C NMR: The carbon NMR spectrum would show signals for the two carbonyl carbons, the
aromatic carbons (with shifts influenced by the amino substituent), and the two distinct
carbons of the ethyl group.[6]

3.3 Mass Spectrometry (MS) In a mass spectrum obtained by electron ionization (El), the
molecular ion peak [M]* would be expected at m/z = 190. Subsequent fragmentation patterns
would likely involve the loss of the ethyl group and other characteristic cleavages of the
phthalimide ring.

Experimental Protocols: Synthesis

Two primary methods for the synthesis of 4-amino-N-ethylphthalimide involve the reduction of a
nitro-substituted precursor, 2-Ethyl-5-nitro-isoindole-1,3-dione.

Method 1: Reduction with Tin(Il) Chloride
This method employs stannous chloride as a reducing agent in an acidic medium.
e Reaction:

o N-Ethyl-4-nitrophthalimide is stirred into a solution of stannous chloride dihydrate
(SnCl2-2H20) in a mixture of concentrated hydrochloric acid (HCI) and water.

e Procedure:

o Prepare a solution of stannous chloride dihydrate (100 g) in 37% hydrochloric acid (100
ml) and water (100 ml).
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[e]

Add N-Ethyl-4-nitrophthalimide (22 g) to the solution and stir.

o

After stirring for 2.5 hours, collect the precipitate by pouring the reaction mixture onto ice.

[¢]

Filter the precipitate and wash with cold water until the filtrate is free from acid.

[¢]

Purify the crude product by recrystallization from toluene.

e Yield: Approximately 92%.[7]
Method 2: Catalytic Hydrogenation

This protocol uses catalytic hydrogenation under pressure, a common industrial method for
nitro group reduction.

e Reaction:
o N-Ethyl-4-nitrophthalimide is hydrogenated in the presence of a Raney nickel catalyst.
e Procedure:

o Combine N-Ethyl-4-nitrophthalimide (28.0 g), ethanol (400 ml), and Raney nickel catalyst
(10 g) in a suitable high-pressure reactor.

o Heat the mixture to 100°C under a hydrogen pressure of 1500 psi.

o After the reaction is complete, cool the mixture and filter to remove the Raney nickel
catalyst.

o Concentrate the filtrate to yield the product.
o Recrystallize the product from a methanol-water mixture.
e Reported Melting Point: 169°-171°C.

Logical Workflow and Visualization

The synthesis of 4-amino-N-ethylphthalimide from its nitro precursor is a foundational process.
The following diagram illustrates the logical workflow for the tin(ll) chloride reduction method,
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which is highly effective at the lab scale.

Workflow for the Synthesis of 4-amino-N-ethylphthalimide
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Caption: Synthesis workflow via tin(ll) chloride reduction.
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Applications and Biological Relevance

Phthalimide derivatives are a significant class of compounds in medicinal chemistry and
materials science, known for a wide range of biological activities including anti-inflammatory,
antimicrobial, and anticonvulsant properties.[3][9]

4-amino-N-ethylphthalimide serves as a key chemical intermediate. Its applications include:

o Pharmaceutical Intermediates: It is a building block in the synthesis of more complex active
pharmaceutical ingredients (APIs). The primary amine group offers a reactive site for further
chemical modifications.

e Dye Industry: The chromophoric nature of the aminophthalimide core makes it a precursor
for various dyes.

o Agricultural Chemicals: It is used as an intermediate in the production of certain
agrochemicals.

While specific signaling pathways involving 4-amino-N-ethylphthalimide are not extensively
documented, its structural similarity to other biologically active phthalimides suggests potential
for interaction with various biological targets. Further research is needed to elucidate its
specific mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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